Cas no 132638-52-9 (Adenosine, 2-(2-methylpropyl)-)

• Product Name: Adenosine, 2-(2-methylpropyl)-
• CAS No: 132638-52-9
• MF: C₁₄H₂₁N₅O₄
• MW: 323.347642660141
• CID: 1230648
• PubChem ID: 10041867
• Update Time: 2025-04-20

Adenosine, 2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(2-methylpropyl)-
• (2R,3R,4S,5R)-2-[6-amino-2-(2-methylpropyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 132638-52-9
• (2R,3R,4S,5R)-2-(6-Amino-2-isobutyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C14H21N5O4/c1-6(2)3-8-17-12(15)9-13(18-8)19(5-16-9)14-11(22)10(21)7(4-20)23-14/h5-7,10-11,14,20-22H,3-4H2,1-2H3,(H2,15,17,18)/t7-,10-,11-,14-/m1/s1
• InChI Key： JHOZQWHQEVTLAV-FRJWGUMJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(CC(C)C)=NC1=2)O)O

Computed Properties

• Exact Mass: 323.15953
• Monoisotopic Mass: 323.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides